Cas no 2098191-54-7 (Benzonitrile, 4-[(5aR,6S,7S,8R,8aS)-7-[(dimethylamino)methyl]-6,7,8,8a-tetrahydro-8,8a-dihydroxy-1,3-dimethoxy-6-phenyl-5aH-cyclopenta[4,5]furo[3,2-c]pyridin-5a-yl]-, rel-)

Benzonitrile, 4-[(5aR,6S,7S,8R,8aS)-7-[(dimethylamino)methyl]-6,7,8,8a-tetrahydro-8,8a-dihydroxy-1,3-dimethoxy-6-phenyl-5aH-cyclopenta[4,5]furo[3,2-c]pyridin-5a-yl]-, rel- structure

2098191-54-7 structure

Product Name:Benzonitrile, 4-[(5aR,6S,7S,8R,8aS)-7-[(dimethylamino)methyl]-6,7,8,8a-tetrahydro-8,8a-dihydroxy-1,3-dimethoxy-6-phenyl-5aH-cyclopenta[4,5]furo[3,2-c]pyridin-5a-yl]-, rel-

CAS No:2098191-54-7

MF:C₂₈H₂₉N₃O₅

MW:487.5

CID:4761269

PubChem ID:129138801

Update Time:2024-11-05

Benzonitrile, 4-[(5aR,6S,7S,8R,8aS)-7-[(dimethylamino)methyl]-6,7,8,8a-tetrahydro-8,8a-dihydroxy-1,3-dimethoxy-6-phenyl-5aH-cyclopenta[4,5]furo[3,2-c]pyridin-5a-yl]-, rel- Chemical and Physical Properties

Names and Identifiers

- rel-Zotatifin
- Benzonitrile, 4-[(5aR,6S,7S,8R,8aS)-7-[(dimethylamino)methyl]-6,7,8,8a-tetrahydro-8,8a-dihydroxy-1,3-dimethoxy-6-phenyl-5aH-cyclopenta[4,5]furo[3,2-c]pyridin-5a-yl]-, rel-
- Zotatifin (eFT226)
- HY-112163
- 4-((5aR,6S,7S,8R,8aS)-7-((Dimethylamino)methyl)-8,8a-dihydroxy-1,3-dimethoxy-6-phenyl-6,7,8,8a-tetrahydro-5aH-cyclopenta[4,5]furo[3,2-c]pyridin-5a-yl)benzonitrile
- NSC828584
- 4-[(2S,3R,4S,5S,6R)-4-[(dimethylamino)methyl]-2,3-dihydroxy-10,12-dimethoxy-5-phenyl-7-oxa-11-azatricyclo[6.4.0.02,6]dodeca-1(12),8,10-trien-6-yl]benzonitrile
- Zotatifin [USAN]
- CS-0043584
- EFT226
- 2EWN8Z05CN
- 4-{(5aR,6S,7S,8R,8aS)-7-[(Dimethylamino)methyl]-8,8a-dihydroxy-1,3-dimethoxy-6-phenyl-6,7,8,8a-tetrahydro-5aH-cyclopenta[4,5]furo[3,2-c]pyridin-5a-yl}benzonitrile
- DTXSID001022536
- D11837
- WHO 10998
- Zotatifin [USAN:INN]
- NSC-818001
- ZOTATIFIN [WHO-DD]
- SCHEMBL18864788
- 4-[(2S,3R,4S,5S,6R)-4-[(dimethylamino)methyl]-2,3-dihydroxy-10,12-dimethoxy-5-phenyl-7-oxa-11-azatricyclo[6.4.0.0,dodeca-1(12),8,10-trien-6-yl]benzonitrile
- EFT-226
- UNII-2EWN8Z05CN
- Zotatifin
- 2098191-54-7
- Zotafin
- AKOS040742848
- BDBM50540861
- Zotatifin [INN]
- Benzonitrile, 4-((5aR,6S,7S,8R,8aS)-7-((dimethylamino)methyl)-6,7,8,8a-tetrahydro-8,8a-dihydroxy-1,3-dimethoxy-6-phenyl-5ah-cyclopenta(4,5)furo(3,2-C)pyridin-5a-yl)-
- MS-29059
- EX-A4623
- G17541
- G17581
- NSC818001
- CHEMBL4303782
- 2098191-53-6
- NSC-828584
- Zotatifin (USAN/INN)
- 4-((5aR,6S,7S,8R,8aS)-7-((Dimethylamino)methyl)-8,8a-dihydroxy-1,3-dimethoxy-6-phenyl-6,7,8,8a-tetrahydro-5ah-cyclopenta(4,5)furo(3,2-C)pyridin-5a-yl)benzonitrile
- DA-79135
- Inchi： 1S/C28H29N3O5/c1-31(2)16-20-23(18-8-6-5-7-9-18)28(19-12-10-17(15-29)11-13-19)27(33,25(20)32)24-21(36-28)14-22(34-3)30-26(24)35-4/h5-14,20,23,25,32-33H,16H2,1-4H3/t20-,23-,25-,27+,28+/m1/s1
- InChI Key： QYCXWOACFWMQFO-WZWZCULESA-N
- SMILES： C(#N)C1=CC=C([C@]23[C@H](C4=CC=CC=C4)[C@@H](CN(C)C)[C@@H](O)[C@@]2(O)C2=C(O3)C=C(OC)N=C2OC)C=C1

Computed Properties

Exact Mass: 487.21072103g/mol
Monoisotopic Mass: 487.21072103g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 36
Rotatable Bond Count: 6
Complexity: 819
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 108Å²

Benzonitrile, 4-[(5aR,6S,7S,8R,8aS)-7-[(dimethylamino)methyl]-6,7,8,8a-tetrahydro-8,8a-dihydroxy-1,3-dimethoxy-6-phenyl-5aH-cyclopenta[4,5]furo[3,2-c]pyridin-5a-yl]-, rel- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-112163A-1mg	rel-Zotatifin	2098191-54-7	97.32%	1mg	￥6500	2024-07-20
MedChemExpress	HY-112163A-5mg	rel-Zotatifin	2098191-54-7	≥95.0%	5mg	￥18500	2023-08-31
ChemScence	CS-0129097-1mg	rel-Zotatifin	2098191-54-7		1mg	$650.0	2022-04-27
ChemScence	CS-0129097-5mg	rel-Zotatifin	2098191-54-7		5mg	$1850.0	2022-04-27
1PlusChem	1P01V7WP-1mg	rel-Zotatifin	2098191-54-7	95%	1mg	$780.00	2023-12-19
1PlusChem	1P01V7WP-5mg	rel-Zotatifin	2098191-54-7	95%	5mg	$2154.00	2023-12-19
Ambeed	A1549652-1mg	rel-Zotatifin	2098191-54-7	98%	1mg	$1000.0	2025-02-28
Ambeed	A1549652-1mg	rel-Zotatifin	2098191-54-7	97%	1mg	$6500.0	2025-06-04

Benzonitrile, 4-[(5aR,6S,7S,8R,8aS)-7-[(dimethylamino)methyl]-6,7,8,8a-tetrahydro-8,8a-dihydroxy-1,3-dimethoxy-6-phenyl-5aH-cyclopenta[4,5]furo[3,2-c]pyridin-5a-yl]-, rel- Related Literature

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2098191-54-7 (Benzonitrile, 4-[(5aR,6S,7S,8R,8aS)-7-[(dimethylamino)methyl]-6,7,8,8a-tetrahydro-8,8a-dihydroxy-1,3-dimethoxy-6-phenyl-5aH-cyclopenta[4,5]furo[3,2-c]pyridin-5a-yl]-, rel-) Related Products

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